Cas no 92131-91-4 (1,5-Anhydro-2,3-dideoxy-D-erythro-hex-2-enitol 4,6-Diacetate)

• Product Name: 1,5-Anhydro-2,3-dideoxy-D-erythro-hex-2-enitol 4,6-Diacetate
• CAS No: 92131-91-4
• MF: C₁₀H₁₄O₅
• MW: 214.215163707733
• CID: 1062531
• PubChem ID: 11481302
• Update Time: 2025-04-20

1,5-Anhydro-2,3-dideoxy-D-erythro-hex-2-enitol 4,6-Diacetate Chemical and Physical Properties

Names and Identifiers

• 1,5-Anhydro-2,3-dideoxy-D-erythro-hex-2-enitol 4,6-Diacetate
• ((2R,3S)-3-acetoxy-3,6-dihydro-2H-pyran-2-yl)methyl acetate
• AMY16878
• 4.6-di-O-acetyl-1.5-anhydro-2.3-dideoxy-D-erythro-hex-2-enitol
• 4,6-di-O-acetyl-1,5-anhydro-2,3-dideoxy-D-erythro-hex-2-enitol
• 92131-91-4
• 1,5-Anhydro-2,3-dideoxy-D-erythro-Hex-2-enitol Diacetate
• ((2R,3S)-3-Acetoxy-3,6-dihydro-2H-pyran-2-yl)methylacetate
• [(2R,3S)-3-acetyloxy-3,6-dihydro-2H-pyran-2-yl]methyl acetate
• SCHEMBL9564690
• XICQRHJROALDID-VHSXEESVSA-N
• DB-250078

• Inchi： 1S/C10H14O5/c1-7(11)14-6-10-9(15-8(2)12)4-3-5-13-10/h3-4,9-10H,5-6H2,1-2H3/t9-,10+/m0/s1
• InChI Key： XICQRHJROALDID-VHSXEESVSA-N
• SMILES： O1CC=C[C@@H]([C@H]1COC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 214.08412354g/mol
• Monoisotopic Mass: 214.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans